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Compound of Interest

Compound Name: 2-Bromofluorene

Cat. No.: B047209 Get Quote

Technical Guide to Health and Safety for 2-
Bromofluorene
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling 2-
Bromofluorene in a laboratory and research setting. The following sections detail the

compound's properties, hazards, handling procedures, and emergency protocols to ensure a

safe working environment.

Chemical and Physical Properties
2-Bromofluorene is a halogenated polycyclic aromatic hydrocarbon. It is a solid, appearing as

a white to light yellow crystalline powder or flakes.[1][2] It is generally insoluble in water but

soluble in organic solvents such as acetone, ethanol, chloroform, and ethyl acetate.[2][3]

Table 1: Physical and Chemical Properties of 2-Bromofluorene
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Property Value Source(s)

CAS Number 1133-80-8 [4]

Molecular Formula C₁₃H₉Br [4]

Molecular Weight 245.11 g/mol [1][4]

Melting Point 112-114 °C [4][5]

Boiling Point 185 °C at 135 mmHg [4][5]

Flash Point Not applicable [5]

Vapor Pressure 0.0000751 mmHg [1]

Solubility

Insoluble in water; Soluble in

acetone, ethanol, chloroform,

and ethyl acetate.

[2][3]

Appearance
White to light yellow crystalline

powder or flakes.
[1][2]

Hazard Identification and Classification
2-Bromofluorene is classified as a hazardous substance. It is irritating to the skin, eyes, and

respiratory system.[1][6][7] It is also classified as a probable human carcinogen by the EPA

based on animal studies.[2]

Table 2: GHS Hazard Classification for 2-Bromofluorene
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Hazard
Class

Hazard
Category

GHS Hazard
Statement

Signal
Word

Pictogram Source(s)

Skin

Corrosion/Irrit

ation

Category 2

H315:

Causes skin

irritation

Warning

GHS07

(Exclamation

Mark)

[1][5][6]

Serious Eye

Damage/Eye

Irritation

Category 2

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[1][5][6]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

(Respiratory

tract irritation)

H335: May

cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[1][5][6]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Bromofluorene.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2-Bromofluorene to determine the

appropriate level of PPE. The following diagram illustrates the recommended PPE.
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Personal Protective Equipment (PPE)

Handling 2-Bromofluorene

Gloves
(Chemical-resistant, e.g., Nitrile)

Hand Protection

Eye Protection
(Chemical safety goggles or face shield)

Eye/Face Protection

Lab Coat
(Appropriate protective clothing)Body Protection

Respiratory Protection
(Use in a well-ventilated area or with a fume hood.

If dust is generated, use a NIOSH-approved respirator, e.g., N95)
Respiratory
Protection

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment for handling 2-Bromofluorene.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Avoid generating dust.[8]

Avoid contact with skin, eyes, and clothing.[8][9]

Do not breathe dust, vapor, mist, or gas.[8]

Wash hands thoroughly after handling.[2]

Keep containers tightly closed when not in use.[8]
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Storage Procedures
Store in a cool, dry, and well-ventilated area.[2][8]

Keep container tightly closed.[8]

Store away from heat, open flames, and strong oxidizing agents.[2][10]

Emergency Procedures
In case of accidental exposure or a spill, follow these emergency procedures and seek

immediate medical attention.[2]

First-Aid Measures
The following decision tree outlines the appropriate first-aid measures based on the route of

exposure.

Route of Exposure

First-Aid Actions

Exposure to 2-Bromofluorene

Skin Contact Eye Contact Inhalation Ingestion

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Get medical aid.

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

Get medical aid.

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.
Get medical aid.

Do NOT induce vomiting.
If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water.

Never give anything by mouth to an unconscious person.
Get medical aid immediately.

Click to download full resolution via product page

Figure 2: First-Aid Decision Tree for 2-Bromofluorene Exposure.

Spill and Leak Procedures
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In the event of a spill, follow these steps to ensure safe cleanup.

Spill Cleanup Procedure

Spill of 2-Bromofluorene

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Vacuum or sweep up the material.

Place into a suitable, labeled disposal container.

Clean the spill area thoroughly.

Dispose of waste according to local, state, and federal regulations.

Click to download full resolution via product page

Figure 3: Workflow for Cleaning a 2-Bromofluorene Spill.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon monoxide, carbon dioxide, and hydrogen

halides.[9][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8][10]

Toxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for 2-Bromofluorene
are not readily available in the reviewed literature. However, the compound is known to be an

irritant and a potential carcinogen.

Table 3: Summary of Toxicological Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.echemi.com/sds/2-bromofluorene-pid_Seven7130.html
https://pim-resources.coleparmer.com/sds/03634.pdf
https://www.fishersci.com/store/msds?partNumber=AAL07589&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1042806&productDescription=9-BROMOFLUORENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03634.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1042806&productDescription=9-BROMOFLUORENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b047209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect Observation Source(s)

Acute Toxicity No data available. [6]

Skin Corrosion/Irritation Causes skin irritation. [1][6]

Serious Eye Damage/Irritation Causes serious eye irritation. [1][6]

Respiratory Sensitization
May cause respiratory

irritation.
[1][6]

Germ Cell Mutagenicity No data available.

Carcinogenicity

Classified as a probable

human carcinogen by the EPA

based on animal studies.

[2]

Reproductive Toxicity No data available.

Specific Target Organ Toxicity

(Single Exposure)
Respiratory system. [5][11]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available.

Aspiration Hazard No data available.

Experimental Protocols (General)
Specific experimental protocols for the safety and toxicity testing of 2-Bromofluorene are not

available in the public domain. However, standardized OECD (Organisation for Economic Co-

operation and Development) guidelines are typically followed for the assessment of chemical

hazards. Researchers should adapt these standard protocols for 2-Bromofluorene.

Example of a Relevant OECD Guideline:

For Skin Irritation: OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method). This test evaluates the potential of a chemical to cause skin

irritation by observing its effects on a reconstructed human epidermis model.
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For Eye Irritation: OECD Guideline 492 (Reconstructed human Cornea-like Epithelium

(RhCE) test method for identifying chemicals not requiring classification and labelling for eye

irritation or serious eye damage).

For Mutagenicity: OECD Guideline 471 (Bacterial Reverse Mutation Test - Ames Test). This

test assesses the mutagenic potential of a chemical by measuring its ability to induce

mutations in several strains of Salmonella typhimurium and Escherichia coli.

Disposal Considerations
Dispose of 2-Bromofluorene and any contaminated materials in accordance with all applicable

local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.[6]

[9]

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified

professionals. Always consult the most recent Safety Data Sheet (SDS) for 2-Bromofluorene
from your supplier before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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